(Z)-3-((2-Aminophenylamino)methylene)isobenzofuran-1(3H)-one

• IUPAC Name: 3-[(2-aminophenyl)iminomethyl]-2-benzofuran-1-ol
• InChI: InChI=1S/C15H12N2O2/c16-12-7-3-4-8-13(12)17-9-14-10-5-1-2-6-11(10)15(18)19-14/h1-9,18H,16H2
• InChI Key: CBIXLGRBOZCFRI-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C(=C1)N)N=CC2=C3C=CC=CC3=C(O2)O
• Molecular Formula: C15H12N2O2
• DSSTOX Substance ID: DTXSID501194540
• Molecular Weight: 252.27 g/mol
• CAS RN: 320424-62-2

Description

(Z)-3-((2-Aminophenylamino)methylene)isobenzofuran-1(3H)-one, or ZAMP for short, is a heterocyclic compound that has been studied for its potential applications in a variety of scientific fields. It is a member of the isobenzofuranone family of compounds, and is known for its unique structure and properties.

Scientific Research Applications

Synthesis and Chemical Properties

• A study by Mola et al. (2012) described a new methodology for synthesizing isobenzofuran-1(3H)-ones. This process utilized a cost-effective, environmentally friendly K2CO3 catalyzed, solvent-free one-pot tandem aldol-lactonization reaction, highlighting the importance of such compounds in green chemistry (Mola et al., 2012).

• Research by Sangshetti et al. (2011) focused on the synthesis of isobenzofuran-1(3H)-ones using ZrOCl2·8H2O as a catalyst. This method provided an environmentally benign approach with excellent yields, emphasizing the compound's utility in efficient chemical synthesis (Sangshetti et al., 2011).

Biological Applications and Properties

• A study conducted by Maia et al. (2016) explored the cytotoxic activity of 3-(2-aryl-2-oxoethyl)isobenzofuran-1(3H)-ones against leukemia cancer cell lines. This study highlighted the potential therapeutic applications of such compounds in oncology (Maia et al., 2016).

Material Science and Engineering Applications

• In a study by Yılmaz et al. (2020), the structure of a novel phthalide derivative was analyzed both experimentally and theoretically. The investigation included aspects like X-ray diffraction analysis and DFT calculations, indicating the compound's relevance in material science and molecular engineering (Yılmaz et al., 2020).

Molecular Studies

• The work by Franca et al. (2016) focused on the crystal structure of isobenzofuran-1(3H)-ones and their resonance-assisted hydrogen bonds. The study combined experimental and theoretical approaches, including DFT calculations, to understand the molecule's electronic structure (Franca et al., 2016).